3-Cyclohexyl-1-(pyrrolidin-1-yl)propan-1-one

• Molecular Formula: C13H23NO
• Molecular Weight: 209.33 g/mol
• IUPAC Name: 3-cyclohexyl-1-pyrrolidin-1-ylpropan-1-one
• InChI: InChI=1S/C13H23NO/c15-13(14-10-4-5-11-14)9-8-12-6-2-1-3-7-12/h12H,1-11H2
• InChI Key: XBJWHVSUJLMGPK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CCC(=O)N2CCCC2

Description

3-Cyclohexyl-1-(pyrrolidin-1-yl)propan-1-one is a chemical compound that features a cyclohexyl group attached to a propanone backbone, with a pyrrolidinyl group at the terminal position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclohexyl-1-(pyrrolidin-1-yl)propan-1-one typically involves the reaction of cyclohexyl bromide with pyrrolidine in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like acetonitrile under reflux conditions. The product is then purified using standard techniques such as recrystallization or column chromatography .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

3-Cyclohexyl-1-(pyrrolidin-1-yl)propan-1-one can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents such as lithium aluminum hydride can convert the ketone group to an alcohol.

Substitution: The compound can participate in nucleophilic substitution reactions, where the pyrrolidinyl group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of cyclohexyl ketones or carboxylic acids.

Reduction: Formation of cyclohexyl alcohols.

Substitution: Formation of substituted cyclohexyl derivatives.

Scientific Research Applications

3-Cyclohexyl-1-(pyrrolidin-1-yl)propan-1-one has diverse applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biological targets.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Cyclohexyl-1-(pyrrolidin-1-yl)propan-1-one involves its interaction with specific molecular targets and pathways. The compound may act by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

3-Cyclohexyl-1-(3-(hydroxymethyl)pyrrolidin-1-yl)propan-1-one: Similar structure with a hydroxymethyl group.

3-(Cyclohexylamino)-1-(pyrrolidin-1-yl)propan-1-one: Contains an amino group instead of a ketone.

Uniqueness

3-Cyclohexyl-1-(pyrrolidin-1-yl)propan-1-one is unique due to its specific combination of a cyclohexyl group and a pyrrolidinyl group attached to a propanone backbone. This unique structure imparts distinct chemical and biological properties, making it valuable for various research applications .